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Compound of Interest

Compound Name: Y-33075 dihydrochloride

Cat. No.: B1662209 Get Quote

Y-33075 Dihydrochloride Technical Support
Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Y-33075 dihydrochloride. The information addresses common solubility issues and offers

solutions for successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is Y-33075 dihydrochloride and what is its primary mechanism of action?

Y-33075 dihydrochloride is a potent and selective inhibitor of Rho-associated kinase (ROCK).

[1][2] It functions by targeting ROCK2, with an IC50 of 3.6 nM.[1] Its inhibitory action on ROCK

makes it a valuable tool for studying cellular processes regulated by the ROCK signaling

pathway, such as cell adhesion, migration, and smooth muscle contraction. Y-33075 also

shows inhibitory effects on PKC and CaMKII, but with significantly lower potency compared to

ROCK.[3][4]

Q2: I am having trouble dissolving Y-33075 dihydrochloride. What are the recommended

solvents?
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Y-33075 dihydrochloride exhibits good solubility in several common laboratory solvents. For

stock solutions, Dimethyl Sulfoxide (DMSO) is highly effective. It is also soluble in water. For in

vivo studies, specific formulations using a combination of solvents are recommended.

Q3: My Y-33075 dihydrochloride solution appears cloudy or has precipitates. What should I

do?

Precipitation or cloudiness can occur, especially when preparing aqueous solutions or specific

formulations. To aid dissolution and clear the solution, gentle heating and/or sonication are

recommended.[3][4] It is crucial to ensure the compound is fully dissolved before use in

experiments to guarantee accurate concentration and activity.

Q4: Can I store pre-made solutions of Y-33075 dihydrochloride?

Yes, solutions of Y-33075 dihydrochloride can be stored for future use. For optimal stability, it

is recommended to store solutions at -80°C for up to one year.[4]

Troubleshooting Guide
This guide provides solutions to common problems encountered during the handling and use of

Y-33075 dihydrochloride.
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Problem Possible Cause Recommended Solution

Compound will not dissolve in

aqueous buffer.

Y-33075 dihydrochloride may

have limited solubility in certain

aqueous buffers at high

concentrations.

First, prepare a concentrated

stock solution in a

recommended solvent like

DMSO or water. Then, dilute

the stock solution into your

aqueous buffer to the final

desired concentration. If

precipitation still occurs,

consider using a co-solvent

system or a formulation

designed for in vivo use.

Precipitate forms after adding

the compound to cell culture

media.

The final concentration of the

compound in the media may

exceed its solubility limit, or

there may be interactions with

media components.

Prepare a high-concentration

stock solution in DMSO. Then,

perform a serial dilution of the

stock solution directly into the

cell culture media to achieve

the final working concentration.

Ensure thorough mixing after

each dilution step.

Inconsistent experimental

results.

This could be due to

incomplete dissolution of the

compound, leading to

inaccurate dosing.

Always visually inspect your

solution to ensure it is clear

and free of any precipitate

before each experiment. If

necessary, use sonication or

gentle warming to redissolve

any solids.[3][4]

Quantitative Solubility Data
The following table summarizes the solubility of Y-33075 dihydrochloride in various solvents.
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Solvent Solubility Molar Concentration (mM)

DMSO 100 mg/mL[2][4] 283.09[4]

Water 50 mg/mL[4] 141.54[4]

In Vivo Formulation 1

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL[3] ≥ 7.08[3]

In Vivo Formulation 2

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL[3] ≥ 7.08[3]

In Vivo Formulation 3

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL[3] ≥ 7.08[3]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

Weigh out the required amount of Y-33075 dihydrochloride powder.

Add the appropriate volume of DMSO to achieve a final concentration of 100 mM (e.g., for

3.53 mg of powder, add 100 µL of DMSO).

Vortex the solution until the powder is completely dissolved. If necessary, use a sonicator to

aid dissolution.

Store the stock solution at -80°C for long-term use.

Protocol 2: Preparation of an In Vivo Formulation (10% DMSO + 40% PEG300 + 5% Tween 80

+ 45% Saline)

Prepare a stock solution of Y-33075 dihydrochloride in DMSO (e.g., 40 mg/mL).

In a sterile tube, add the solvents sequentially:
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Add the required volume of DMSO stock solution.

Add PEG300 and mix thoroughly.

Add Tween 80 and mix until the solution is clear.

Finally, add saline to reach the final volume.

If any precipitation occurs during the process, gentle warming and/or sonication can be used

to clarify the solution.[3]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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